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Compound of Interest

Compound Name: Copper(II)-iminodiacetate

Cat. No.: B082839 Get Quote

A Comparative Guide to Copper(II)-Iminodiacetate Resins for Protein Purification

For researchers, scientists, and drug development professionals engaged in protein

purification, the selection of the appropriate chromatography resin is a critical determinant of

yield, purity, and efficiency. Immobilized Metal Affinity Chromatography (IMAC) is a widely

utilized technique for the purification of histidine-tagged proteins and other proteins with an

affinity for metal ions. This guide provides a comparative assessment of three commercially

available Copper(II)-iminodiacetate (Cu(II)-IDA) resins, offering a side-by-side look at their

binding capacities and key specifications. The data presented is compiled from publicly

available product literature.

Data Presentation
The binding capacity of an IMAC resin is a crucial parameter, indicating the amount of target

protein that can be purified per unit volume of resin. The following table summarizes the

quantitative data for three distinct Cu(II)-IDA resins. It is important to note that direct

comparisons of binding capacity can be challenging due to variations in the model proteins and

experimental conditions used by different manufacturers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b082839?utm_src=pdf-interest
https://www.benchchem.com/product/b082839?utm_src=pdf-body
https://www.benchchem.com/product/b082839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Bio-Rad Profinity™
IMAC Resin

G-Biosciences
Copper Chelating
Resin

Bio-Works
WorkBeads™ 40
Cu-IDA

Matrix UNOsphere
6% Cross-linked

Agarose

Highly Cross-linked

Agarose

Ligand
Iminodiacetic Acid

(IDA)

Iminodiacetic Acid

(IDA)

Iminodiacetic Acid

(IDA)

Particle Size 45–90 µm Not specified 45 µm

Metal Ion Capacity
12–30 µmol Cu²⁺/ml

resin[1]

20-40 µmol Cu²⁺/ml

resin[2]

50–60 µmol Cu²⁺/mL

resin[1]

Protein Binding

Capacity

≥15 mg/ml (6x His-

tagged proteins)[1]

>50 mg/ml

(demonstrated

>100mg/ml for a

50kDa 6XHis tagged

protein)[2][3]

Expected to be >60

mg/ml (based on Ni-

NTA data for His₆-

GFP)[1][4]

Experimental Protocols
To ensure reproducible and comparable results when assessing the binding capacity of

different IMAC resins, a standardized experimental protocol is essential. The following is a

detailed methodology for determining the dynamic binding capacity (DBC) of a Cu(II)-IDA resin.

Objective: To determine the amount of a specific protein that binds to the resin under defined

flow conditions before significant breakthrough occurs.

Materials:

IMAC resin (e.g., Profinity™ IMAC, G-Biosciences Copper Chelating Resin, or WorkBeads™

40 Cu-IDA)

Chromatography column

Chromatography system (e.g., FPLC or HPLC) with a UV detector
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Purified target protein with a polyhistidine tag (e.g., 6xHis-tagged GFP or BSA) at a known

concentration (e.g., 1 mg/ml)

Binding Buffer: 50 mM sodium phosphate, 300 mM NaCl, 10-20 mM imidazole, pH 8.0

Elution Buffer: 50 mM sodium phosphate, 300 mM NaCl, 250-500 mM imidazole, pH 8.0

Charging Solution: 50 mM Copper (II) sulfate

Stripping Solution: 50 mM EDTA, 0.5 M NaCl, pH 8.0

Regeneration Solution: 0.1 M NaOH

Procedure:

Resin Charging:

If using an uncharged resin, pack the desired volume into a chromatography column.

Wash the column with 5 column volumes (CV) of deionized water.

Load 2 CV of 50 mM CuSO₄ solution onto the column to charge the resin with copper ions.

Wash the column with 5-10 CV of deionized water to remove unbound copper ions.

Column Equilibration:

Equilibrate the column with 10 CV of Binding Buffer at a defined linear flow rate (e.g., 150

cm/hr). Continue until the UV absorbance at 280 nm, pH, and conductivity are stable.

Sample Loading and Breakthrough Detection:

Load the prepared protein solution onto the column at the same linear flow rate used for

equilibration.

Continuously monitor the UV absorbance of the column effluent at 280 nm.

The point at which the absorbance begins to increase indicates that the resin is becoming

saturated and the protein is "breaking through" the column.
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Determination of Dynamic Binding Capacity:

The DBC is typically calculated at 10% breakthrough (the volume of protein solution

loaded when the effluent absorbance reaches 10% of the initial protein solution's

absorbance).

The formula for DBC is: DBC (mg/ml) = (Volume at 10% breakthrough (ml) x Protein

concentration (mg/ml)) / Column Volume (ml)

Elution:

After the resin is saturated, wash the column with 5-10 CV of Binding Buffer to remove any

unbound protein.

Elute the bound protein with 5 CV of Elution Buffer.

Resin Regeneration:

To reuse the resin, strip the copper ions by washing with 5-10 CV of Stripping Solution.

Wash with 5 CV of deionized water.

For cleaning, wash with 5 CV of 0.1 M NaOH, followed by a wash with deionized water

until the pH is neutral. The resin can then be recharged and reused.

Mandatory Visualization
The following diagram illustrates the experimental workflow for assessing the dynamic binding

capacity of a Cu(II)-IDA resin.

Dynamic Binding Capacity (DBC) Determination Workflow

This guide provides a foundational comparison of three Cu(II)-IDA resins. For optimal resin

selection, it is recommended that researchers perform in-house evaluations using their specific

target protein and process conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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